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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the experimental setup and protocols

for the operation of a trapped ¹⁷¹Yb⁺ (Ytterbium-171 ion) optical atomic clock. The content is

intended for individuals with a background in atomic physics, laser science, and vacuum

technology.

Introduction
Trapped ion optical clocks are at the forefront of precision timekeeping, with applications

ranging from fundamental physics tests to relativistic geodesy. The ¹⁷¹Yb⁺ ion is a particularly

attractive candidate for an optical frequency standard due to its unique atomic structure, which

offers two highly stable clock transitions: an electric quadrupole (E2) transition and an electric

octupole (E3) transition.[1] These transitions are exceptionally insensitive to external field

perturbations, leading to extremely high accuracy and stability.[1][2]

This document outlines the essential components, experimental procedures, and performance

characteristics of a state-of-the-art ¹⁷¹Yb⁺ ion clock.

Core Components of the Experimental Setup
The experimental apparatus for a trapped ¹⁷¹Yb⁺ ion clock is a complex integration of vacuum,

laser, and electronic systems. A simplified overview of the setup is presented below.
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Ion Trap and Vacuum System
A single ¹⁷¹Yb⁺ ion is confined in an ion trap, which uses a combination of static and radio-

frequency (RF) electric fields to create a potential well.[2][3] The trap is housed within an ultra-

high vacuum (UHV) chamber to minimize collisions with background gas, which can perturb the

ion's energy levels.

Ion Trap: Typically, a linear Paul trap or a ring trap is used. These traps provide confinement

in all three dimensions.

Vacuum Chamber: The chamber is maintained at a pressure below 10⁻¹¹ mbar to ensure a

long trapping lifetime for the ion.

Ion Pumps and Getters: These are used to achieve and maintain the UHV conditions.

Laser Systems
A suite of precisely tuned lasers is required to cool, control, and interrogate the ¹⁷¹Yb⁺ ion. The

key laser wavelengths and their functions are summarized in the table below.

Wavelength Transition Purpose

399 nm ¹S₀ → ¹P₁

Isotope-selective

photoionization of neutral Yb

atoms.

369.5 nm ²S₁/₂ → ²P₁/₂
Doppler cooling of the ¹⁷¹Yb⁺

ion and state detection.

935 nm ²D₃/₂ → ³D[3/2]₁/₂

Repumping to prevent the ion

from getting trapped in a dark

state during cooling.

436 nm ²S₁/₂ → ²D₃/₂ Clock transition (E2).

467 nm ²S₁/₂ → ²F₇/₂ Clock transition (E3).

760 nm
Repumping from the upper

clock state.
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These lasers need to be frequency-stabilized to a high degree. The clock laser, in particular,

requires exceptional stability, often achieved by locking it to a high-finesse optical cavity.

Experimental Protocols
The operation of the ¹⁷¹Yb⁺ ion clock involves a precise sequence of steps to prepare,

interrogate, and read out the state of the ion.

Ion Loading Protocol
Atom Source: Neutral ytterbium atoms are generated by heating a sample of ytterbium in an

oven.

Isotope-Selective Ionization: A two-step photoionization process is used to selectively ionize

¹⁷¹Yb atoms.

A 399 nm laser excites the ¹S₀ → ¹P₁ transition.

A second laser, typically at 369.5 nm, provides the energy to ionize the excited atom.

Trapping: The newly created ¹⁷¹Yb⁺ ion is captured by the electric fields of the ion trap.

Ion Cooling and State Preparation Protocol
Doppler Cooling: The trapped ion is cooled to a few millikelvin using the 369.5 nm laser,

which is slightly red-detuned from the ²S₁/₂ → ²P₁/₂ transition. A 935 nm laser is used

simultaneously for repumping.

Optical Pumping: Before interrogating the clock transition, the ion is prepared in a specific

hyperfine ground state (typically the F=0 state of the ²S₁/₂ level) using optical pumping

techniques.

Clock Transition Interrogation Protocol
Ramsey or Rabi Spectroscopy: The clock transition is probed using a highly stable clock

laser.

Rabi Spectroscopy: A single, long laser pulse is applied to drive the transition.
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Ramsey Spectroscopy: Two short laser pulses separated by a free-evolution time are used

to measure the atomic transition frequency with high precision.

State Detection: After the interrogation pulse(s), the state of the ion is determined.

The 369.5 nm cooling laser is turned on.

If the ion is in the ground state, it will scatter photons from the cooling laser, and this

fluorescence is detected by a photomultiplier tube (PMT).

If the ion is in the excited clock state, it will not scatter photons, and no fluorescence will

be detected.

Feedback Loop: The outcome of the state detection is used to steer the frequency of the

clock laser to keep it resonant with the atomic transition. This creates a feedback loop that

locks the laser frequency to the atomic reference, forming the basis of the atomic clock.

System Performance and Data
The performance of a ¹⁷¹Yb⁺ ion clock is characterized by its frequency stability and systematic

uncertainty.

Frequency Stability
The frequency stability describes how much the clock's frequency fluctuates over time. It is

often expressed using the Allan deviation.

Clock Transition
Fractional Frequency
Instability (Allan Deviation)

Reference

E3 (467 nm) 2.2 × 10⁻¹⁵ / √τ

E3 (467 nm)

3.9 × 10⁻¹⁴ / √τ (interrogated

by an integrated spiral cavity

laser)

Systematic Uncertainty Budget
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Systematic shifts are small changes in the clock frequency due to various environmental

factors. A detailed uncertainty budget is crucial for determining the clock's accuracy.

Systematic Effect
Fractional
Frequency Shift
(×10⁻¹⁸)

Fractional
Uncertainty
(×10⁻¹⁸)

Reference

For the E3 Transition

Micromotion-related

shifts
- -

Quadratic Zeeman

shift (static)
- -

Quadratic Zeeman

shift (oscillating)
- -

Electric quadrupole

shift
-5.7 0.5

AC Stark shifts - -

Black-body radiation

shift
-70.5 1.8

Second-order Doppler

shift
-2.3 1.5

Background gas

collisions
0 0.5

Total (NPL-2023) - 2.2

Total (PTB) -89.7 2.7

Visualizations
Experimental Workflow
The following diagram illustrates the overall experimental sequence for operating the ¹⁷¹Yb⁺ ion

clock.
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Caption: Experimental workflow for the ¹⁷¹Yb⁺ ion clock.

Simplified ¹⁷¹Yb⁺ Energy Level Diagram and Laser
Interactions
This diagram shows the relevant energy levels of the ¹⁷¹Yb⁺ ion and the lasers used to drive

the transitions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3061551?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3061551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹⁷¹Yb⁺ Energy Levels
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Caption: Simplified ¹⁷¹Yb⁺ energy levels and laser transitions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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